Cas no 2231665-70-4 ((2R)-1-(diphenylmethyl)-2-methylazetidin-3-one)

• Product Name: (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one
• CAS No: 2231665-70-4
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• MDL: MFCD31705442
• CID: 5290158
• Update Time: 2026-03-10

(2R)-1-(diphenylmethyl)-2-methylazetidin-3-one Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one

• MDL： MFCD31705442
• Inchi： 1S/C17H17NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,17H,12H2,1H3/t13-/m1/s1
• InChI Key： NKWWUKVQOATGAN-CYBMUJFWSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(=O)[C@H]1C

Additional information on (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one

Recent Advances in the Study of (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one (CAS: 2231665-70-4)

The compound (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one (CAS: 2231665-70-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the azetidin-3-one scaffold in drug discovery, particularly for its role in modulating enzyme activity and receptor binding. The (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one derivative has been identified as a promising lead compound due to its ability to interact with specific biological targets, including proteases and kinases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

One of the key breakthroughs in the synthesis of (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have developed novel catalytic systems that enable the efficient production of this compound with minimal byproducts, thereby improving its scalability for industrial applications. These advancements are critical for ensuring the compound's viability in large-scale drug development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. For instance, it has been shown to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may also possess neuroprotective properties, making it a candidate for further investigation in the treatment of neurodegenerative diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one. Current research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved therapeutic profiles.

In conclusion, (2R)-1-(diphenylmethyl)-2-methylazetidin-3-one represents a compelling area of research in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further development. Ongoing studies are expected to shed more light on its mechanisms of action and potential clinical applications, paving the way for its eventual translation into therapeutic agents.